Cas no 1807125-69-4 (3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid)

• Product Name: 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid
• CAS No: 1807125-69-4
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4980624
• Update Time: 2025-10-24

3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO2S/c12-4-8-2-6(5-16)1-7(3-9(17)18)10(8)19-11(13,14)15/h1-2H,3-4H2,(H,17,18)
• InChI Key： MESNGKHZQBSWBK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=CC(CC(=O)O)=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid

Introduction to 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1807125-69-4)

3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1807125-69-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including the development of novel therapeutic agents and as a key intermediate in synthetic pathways. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings.

Chemical Structure and Properties

The molecular formula of 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid is C₁₁H₇ClF₃N₂O₂S, with a molecular weight of approximately 305.69 g/mol. The compound features a phenylacetic acid core substituted with a chloromethyl group, a cyano group, and a trifluoromethylthio moiety. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the chloromethyl group enhances the electrophilic character of the molecule, making it an excellent substrate for nucleophilic substitution reactions. The cyano group, known for its strong electron-withdrawing effect, imparts additional stability to the molecule and can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or reduction reactions. The trifluoromethylthio group, a versatile functional group in organic synthesis, provides enhanced lipophilicity and metabolic stability, which are crucial for drug design.

Synthesis and Preparation

The synthesis of 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid has been reported in several studies, with various methodologies employed to achieve high yields and purity. One common approach involves the reaction of 3-chloromethyl-5-cyanothiophenol with acryloyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then hydrolyzed to form the desired carboxylic acid.

An alternative method involves the coupling of 3-chloromethyl-5-cyanobenzothioic acid S-methyl ester with acryloyl chloride followed by hydrolysis. This route offers improved selectivity and scalability for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Applications in Medicinal Chemistry

3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One area of significant interest is its potential as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

In recent studies, this compound has been evaluated for its anti-inflammatory properties. The presence of the trifluoromethylthio group has been shown to enhance the potency and selectivity of anti-inflammatory agents by modulating key enzymes involved in inflammation pathways. Additionally, the chloromethyl group can be used to introduce additional functional groups that enhance cellular uptake and target specificity.

Beyond anti-inflammatory applications, 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid has also been explored for its potential as an anticancer agent. Research has demonstrated that derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The cyano group plays a crucial role in this context by enhancing the stability and bioavailability of the molecule.

Clinical Trials and Future Prospects

The clinical evaluation of compounds derived from 3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid is an ongoing area of research with promising preliminary results. Several derivatives have entered preclinical trials, showing favorable pharmacokinetic profiles and safety margins. These findings have paved the way for further clinical studies aimed at validating their therapeutic efficacy in human subjects.

In addition to its direct therapeutic applications, this compound serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its versatility as a building block in organic synthesis makes it an attractive candidate for drug discovery programs targeting various diseases.

Conclusion

3-Chloromethyl-5-cyano-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1807125-69-4) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an excellent candidate for developing novel therapeutic agents and as a key intermediate in synthetic pathways. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.